![molecular formula C21H20N4O2 B280323 2-amino-4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile](/img/structure/B280323.png)
2-amino-4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
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Overview
Description
2-amino-4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as pyrazole-based chromene or PBC, and its chemical formula is C25H21N5O2.
Mechanism of Action
The mechanism of action of 2-amino-4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is not fully understood. However, it is believed to exert its anticancer activity by inducing apoptosis or programmed cell death in cancer cells. This compound has also been found to inhibit the growth and proliferation of cancer cells by arresting the cell cycle at the G2/M phase.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation in cancer cells, which indicates its antioxidant activity. This compound has also been found to inhibit the activity of various enzymes, including tyrosinase and acetylcholinesterase.
Advantages and Limitations for Lab Experiments
The advantages of using 2-amino-4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile in lab experiments include its potent anticancer and antimicrobial activities, as well as its ability to inhibit enzyme activity. However, the limitations of using this compound in lab experiments include its low solubility in water and its potential toxicity to normal cells.
Future Directions
There are several future directions for the research on 2-amino-4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. One direction is to investigate the mechanism of action of this compound in more detail to better understand its anticancer and antimicrobial activities. Another direction is to develop more efficient synthesis methods for this compound to improve its yield and purity. Additionally, further studies are needed to explore the potential applications of this compound in drug development and other fields of scientific research.
In conclusion, this compound is a promising chemical compound with potential applications in various fields of scientific research. Its potent anticancer, antimicrobial, anti-inflammatory, and antioxidant activities make it a valuable compound for further investigation. However, more research is needed to fully understand its mechanism of action and to explore its potential applications in drug development and other fields.
Synthesis Methods
The synthesis of 2-amino-4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile involves the reaction of 3,5-dimethyl-1-phenyl-1H-pyrazole-4-carbaldehyde with malononitrile and 4-hydroxycoumarin in the presence of ammonium acetate and acetic acid. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization.
Scientific Research Applications
2-amino-4-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has shown potential applications in various fields of scientific research. It has been extensively studied for its anticancer, antimicrobial, anti-inflammatory, and antioxidant activities. This compound has been found to exhibit potent cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells.
Properties
Molecular Formula |
C21H20N4O2 |
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Molecular Weight |
360.4 g/mol |
IUPAC Name |
2-amino-4-(3,5-dimethyl-1-phenylpyrazol-4-yl)-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile |
InChI |
InChI=1S/C21H20N4O2/c1-12-18(13(2)25(24-12)14-7-4-3-5-8-14)19-15(11-22)21(23)27-17-10-6-9-16(26)20(17)19/h3-5,7-8,19H,6,9-10,23H2,1-2H3 |
InChI Key |
RXAJEXLEVNXOSF-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=NN1C2=CC=CC=C2)C)C3C(=C(OC4=C3C(=O)CCC4)N)C#N |
Canonical SMILES |
CC1=C(C(=NN1C2=CC=CC=C2)C)C3C(=C(OC4=C3C(=O)CCC4)N)C#N |
Origin of Product |
United States |
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